Cas no 1804861-74-2 (3-(Chloromethyl)-5-(difluoromethyl)-2-iodo-4-methoxypyridine)

• Product Name: 3-(Chloromethyl)-5-(difluoromethyl)-2-iodo-4-methoxypyridine
• CAS No: 1804861-74-2
• MF: C₈H₇ClF₂INO
• MW: 333.5015604496
• CID: 4891333
• Update Time: 2025-06-11

3-(Chloromethyl)-5-(difluoromethyl)-2-iodo-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-(difluoromethyl)-2-iodo-4-methoxypyridine

• Inchi： 1S/C8H7ClF2INO/c1-14-6-4(2-9)8(12)13-3-5(6)7(10)11/h3,7H,2H2,1H3
• InChI Key： SNORXFRCRDAPKT-UHFFFAOYSA-N
• SMILES： IC1C(CCl)=C(C(=CN=1)C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1

Additional information on 3-(Chloromethyl)-5-(difluoromethyl)-2-iodo-4-methoxypyridine

3-(Chloromethyl)-5-(difluoromethyl)-2-iodo-4-methoxypyridine (CAS No. 1804861-74-2): A Comprehensive Overview

3-(Chloromethyl)-5-(difluoromethyl)-2-iodo-4-methoxypyridine (CAS No. 1804861-74-2) is a versatile and highly functionalized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and chemical biology. This compound, characterized by its unique combination of halogenated and methoxy substituents, offers a wide range of applications in the development of novel pharmaceuticals and agrochemicals.

The molecular structure of 3-(Chloromethyl)-5-(difluoromethyl)-2-iodo-4-methoxypyridine is particularly noteworthy due to its multiple reactive sites, which can be exploited for various synthetic transformations. The presence of a chloromethyl group, difluoromethyl moiety, and an iodine atom provides a rich platform for further functionalization, making it an attractive starting material for the synthesis of complex molecules with diverse biological activities.

Recent advancements in the field have highlighted the potential of 3-(Chloromethyl)-5-(difluoromethyl)-2-iodo-4-methoxypyridine in the development of new therapeutic agents. For instance, studies have shown that pyridine derivatives with similar structural features exhibit potent anti-inflammatory and anticancer properties. The chloromethyl group can be readily converted into various functional groups, such as amines or ethers, which can enhance the compound's pharmacological profile.

In addition to its medicinal applications, 3-(Chloromethyl)-5-(difluoromethyl)-2-iodo-4-methoxypyridine has also found utility in the agrochemical industry. The iodine atom, in particular, can be utilized for cross-coupling reactions to introduce aryl or alkyl groups, leading to the synthesis of novel herbicides and pesticides. The difluoromethyl moiety contributes to the compound's stability and resistance to metabolic degradation, which is crucial for effective agrochemical formulations.

The synthetic accessibility of 3-(Chloromethyl)-5-(difluoromethyl)-2-iodo-4-methoxypyridine has been significantly improved through recent methodological developments. One notable approach involves the sequential introduction of halogenated and methoxy substituents onto a pyridine scaffold using transition-metal-catalyzed reactions. This strategy not only enhances the yield and purity of the final product but also allows for greater control over the regioselectivity of the functional groups.

The physicochemical properties of 3-(Chloromethyl)-5-(difluoromethyl)-2-iodo-4-methoxypyridine, such as its solubility and stability, are critical factors that influence its utility in various applications. Experimental data indicate that this compound exhibits good solubility in common organic solvents, making it suitable for use in solution-phase synthetic processes. Additionally, its thermal stability ensures that it can withstand typical reaction conditions without significant degradation.

In terms of safety and environmental impact, rigorous assessments have been conducted to ensure that 3-(Chloromethyl)-5-(difluoromethyl)-2-iodo-4-methoxypyridine meets regulatory standards for use in pharmaceutical and agrochemical products. These evaluations include toxicological studies and environmental fate assessments to determine its potential risks and ensure responsible handling and disposal practices.

The future prospects for 3-(Chloromethyl)-5-(difluoromethyl)-2-iodo-4-methoxypyridine are promising. Ongoing research is focused on exploring new synthetic methodologies to expand its structural diversity and enhance its biological activity. Additionally, efforts are being made to optimize its pharmacokinetic properties to improve drug delivery and efficacy.

In conclusion, 3-(Chloromethyl)-5-(difluoromethyl)-2-iodo-4-methoxypyridine (CAS No. 1804861-74-2) represents a valuable building block in the development of innovative chemical entities with broad applications in medicine and agriculture. Its unique structural features and versatile reactivity make it an essential tool for researchers aiming to advance the frontiers of chemical biology and medicinal chemistry.